Cas no 1254885-38-5 (Benzenebutanamide, β-amino-N-cyclopropyl-α-hydroxy-)

• Product Name: Benzenebutanamide, β-amino-N-cyclopropyl-α-hydroxy-
• CAS No: 1254885-38-5
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5924918
• PubChem ID: 66644721
• Update Time: 2025-10-31

Benzenebutanamide, β-amino-N-cyclopropyl-α-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanamide, β-amino-N-cyclopropyl-α-hydroxy-
• SCHEMBL10085519
• 1254885-38-5
• 3-amino-N-cyclopropyl-2-hydroxy-4-phenylbutanamide
• A935508
• Benzenebutanamide, beta-amino-N-cyclopropyl-alpha-hydroxy-

• Inchi： 1S/C13H18N2O2/c14-11(8-9-4-2-1-3-5-9)12(16)13(17)15-10-6-7-10/h1-5,10-12,16H,6-8,14H2,(H,15,17)
• InChI Key： AOWQRSBWEZCZSQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C(N)C(O)C(=O)NC1CC1

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 516.3±50.0 °C(Predicted)
• pka: 11.03±0.45(Predicted)

Additional information on Benzenebutanamide, β-amino-N-cyclopropyl-α-hydroxy-

Recent Advances in the Study of Benzenebutanamide, β-amino-N-cyclopropyl-α-hydroxy- (CAS: 1254885-38-5)

Benzenebutanamide, β-amino-N-cyclopropyl-α-hydroxy- (CAS: 1254885-38-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurodegenerative diseases and cancer therapy. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

The synthesis of Benzenebutanamide, β-amino-N-cyclopropyl-α-hydroxy- has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic asymmetric synthesis route that significantly improves yield and enantioselectivity. This advancement is critical for the large-scale production of the compound, which is essential for further preclinical and clinical studies.

Pharmacological studies have revealed that Benzenebutanamide, β-amino-N-cyclopropyl-α-hydroxy- exhibits potent activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. In vitro and in vivo experiments demonstrated its ability to cross the blood-brain barrier and exert neuroprotective effects, making it a promising candidate for further development. Additionally, recent research has highlighted its potential as an anti-cancer agent, with studies showing inhibitory effects on tumor cell proliferation in various cancer models.

Mechanistic insights into the compound's action have been elucidated through advanced molecular docking and computational studies. These investigations suggest that Benzenebutanamide, β-amino-N-cyclopropyl-α-hydroxy- interacts with key amino acid residues in target proteins, stabilizing conformations that are conducive to therapeutic effects. Such findings are invaluable for the design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the clinical translation of Benzenebutanamide, β-amino-N-cyclopropyl-α-hydroxy-. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, Benzenebutanamide, β-amino-N-cyclopropyl-α-hydroxy- (CAS: 1254885-38-5) represents a compound with substantial therapeutic potential. The latest research underscores its versatility and efficacy in addressing complex medical conditions. Continued investigation into its mechanisms and optimization of its pharmacological profile will be crucial for its progression into clinical trials and eventual therapeutic application.